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Compound of Interest

Compound Name: Ulipristal-d3

Cat. No.: B15543607 Get Quote

The proper disposal of Ulipristal-d3, a deuterated analog of the selective progesterone

receptor modulator Ulipristal acetate, is crucial for maintaining laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to handle and dispose of this compound responsibly, in

line with established safety protocols.

Understanding the Hazard Profile
Ulipristal acetate is classified as a toxic solid (UN number 2811) and is harmful if swallowed.[1]

[2] While specific toxicological data for Ulipristal-d3 is not extensively available, it should be

handled with the same precautions as its non-deuterated counterpart. It is suspected of

damaging fertility or the unborn child.[1] Therefore, appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye protection, should be worn at all times

when handling this compound.[1][2][3]

Quantitative Data Summary
While specific disposal concentration limits are determined by local regulations, the following

table summarizes key hazard and transportation information for Ulipristal acetate, which should

be applied to Ulipristal-d3.
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Parameter Value Reference

UN Number 2811 [1]

Hazard Class 6.1 (Toxic) [1]

Packing Group III [1]

GHS Classification

Acute toxicity, oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Reproductive

toxicity (Category 2)

[1]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H361 (Suspected of

damaging fertility or the unborn

child)

[1]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of small quantities of

Ulipristal-d3 typically found in a laboratory setting. For bulk quantities, consultation with an

environmental health and safety (EHS) professional and a licensed hazardous waste disposal

contractor is mandatory.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-

resistant gloves.

2. Containment of Spills:

In the event of a spill, immediately clean it up.
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Sweep the solid material carefully to avoid dust formation and place it into a suitable, clearly

labeled container for disposal.[3]

3. Waste Collection:

All waste containing Ulipristal-d3, including contaminated labware (e.g., pipette tips, vials),

unused compound, and spill cleanup materials, must be collected in a designated hazardous

waste container.

The container should be made of a material compatible with the chemical and be tightly

sealed.

Label the container clearly as "Hazardous Waste: Ulipristal-d3" and include the date of

accumulation.

4. Disposal Pathway:

The primary and recommended method for the final disposal of Ulipristal-d3 is through a

licensed hazardous waste disposal facility.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.

Disposal should be conducted in accordance with all applicable country, federal, state, and

local regulations.[1]

5. Alternative Disposal for Household Settings (Not Recommended for Laboratories):

For unused consumer medication, the FDA provides guidelines for disposal in household

trash if a drug take-back program is unavailable.[4] This involves mixing the medicine with an

unappealing substance like dirt or used coffee grounds, placing it in a sealed plastic bag, and

then in the trash.[4] However, this method is not suitable for the disposal of laboratory-grade

chemicals.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ulipristal-d3 in a laboratory environment.
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Caption: Workflow for the safe disposal of Ulipristal-d3 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

